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Compound of Interest

Compound Name: Kavaform

CAS No.: 8074-25-7

Cat. No.: B1233117

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative safety analysis of Kavaform, a geriatric preparation, against

three commonly used supplements in the elderly population: Ginkgo biloba, Coenzyme Q10

(CoQ10), and Panax ginseng. The information is intended to assist researchers and drug

development professionals in evaluating the relative safety profiles of these substances. This

document summarizes available toxicological and clinical data, details relevant experimental

methodologies, and visualizes key signaling pathways associated with adverse effects.

Comparative Safety Data
The following table summarizes the adverse events and safety-relevant findings for Kavaform
and the comparator supplements based on available preclinical and clinical data.
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Supplement
Key Safety

Findings

Dosage and

Duration

Study

Population

Observed

Adverse

Events/Safet

y Concerns

Potential

Drug

Interactions

Kavaform
Preclinical

toxicity study.

Rats: 10,

100, 400-

1000 mg/kg

for 91 days.

Dogs: 10,

100, 200

mg/kg for 3

months.

Wistar rats,

Mongrel

dogs.

Increased

serum

glutamate

pyruvate

transaminase

(SGPT) in

high-dose

rats (no

histological

liver damage

confirmed).[1]

Kava

component

may interact

with CNS

depressants

(e.g.,

benzodiazepi

nes, alcohol),

and drugs

metabolized

by CYP450

enzymes.[2]

[3][4][5]

Ginkgo biloba Generally

well-tolerated

in clinical

trials, but

concerns

about

bleeding risk

and potential

carcinogenicit

y.

120-240

mg/day for up

to 6 months

in most

clinical trials.

[6][7][8]

Primarily

elderly

individuals

with cognitive

impairment or

dementia.

Increased

risk of

bleeding,

especially

when used

with

anticoagulant

s.[9][10]

Gastrointestin

al discomfort,

headache,

dizziness,

allergic skin

reactions.[10]

[11][12]

Potential for

genotoxicity

and

carcinogenicit

Anticoagulant

s (e.g.,

warfarin),

antiplatelet

drugs (e.g.,

aspirin),

NSAIDs,

some

antidepressa

nts, and

medications

metabolized

by CYP

enzymes.[1]

[10][15][16]
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y based on

animal

studies.[13]

[14]

Coenzyme

Q10

Generally

well-tolerated

with mild and

infrequent

side effects.

100-1200

mg/day in

clinical trials.

[17][18]

Healthy

adults, elderly

individuals,

and patients

with various

chronic

conditions.

Mild

gastrointestin

al issues

(nausea,

diarrhea,

stomach

upset),

headache,

and

insomnia.[1]

[17][19][20]

[21]

May

decrease the

effectiveness

of warfarin.

[14][22] May

lower blood

pressure,

potentially

interacting

with

antihypertens

ive drugs.[13]

[21][22]

Panax

ginseng

Generally

considered

safe for short-

term use;

some dose-

dependent

and long-term

use

concerns.

200 mg to 3

g/day for up

to 12 weeks

in most

clinical trials.

[23][24][25]

Healthy

adults, elderly

individuals,

patients with

various

conditions.

Insomnia,

headache,

gastrointestin

al upset, and

potential for

estrogenic

effects with

long-term

use.[22][23]

High doses

may induce

pro-

inflammatory

effects.[26]

Anticoagulant

s (e.g.,

warfarin),

antiplatelet

drugs,

MAOIs,

insulin, and

drugs

metabolized

by CYP2D6.

[24][27][28]
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Kavaform: Subchronic Oral Toxicity Study (Generalized
Protocol)
While the complete, detailed protocol for the original Kavaform subchronic toxicity study is not

publicly available, the following represents a generalized methodology based on standard

OECD guidelines for a 90-day oral toxicity study in rodents and canines.

Objective: To evaluate the potential toxicity of Kavaform following repeated oral administration

over a 90-day period in a rodent and a non-rodent species.

Test Animals:

Rodent: Wistar rats (10 per sex per group).

Non-rodent: Beagle dogs (4 per sex per group).

Dosage Groups:

Control group (vehicle only).

Low-dose group.

Mid-dose group.

High-dose group. (Specific doses would be determined based on acute toxicity data).

Administration:

Oral gavage for rats, daily for 90 days.

Oral capsule for dogs, daily for 90 days.

Parameters Monitored:

In-life: Clinical signs of toxicity (daily), body weight (weekly), food and water consumption

(weekly), ophthalmological examination (pre-test and termination).

Clinical Pathology (at termination):
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Hematology: Complete blood count, differential leukocyte count.

Clinical Chemistry: Liver function tests (ALT, AST, ALP, bilirubin), kidney function tests

(BUN, creatinine), electrolytes, glucose, total protein, albumin.

Pathology (at termination):

Gross necropsy of all animals.

Organ weights (liver, kidneys, spleen, brain, heart, etc.).

Histopathological examination of all major organs and tissues from control and high-dose

groups. Any target organs identified in the high-dose group are then examined in the

lower-dose groups.

Ginkgo biloba: In Vitro Genotoxicity Assessment
Objective: To evaluate the genotoxic potential of Ginkgo biloba extract and its constituents.[14]

Cell Line: L5178Y mouse lymphoma cells.

Methods:

Mouse Lymphoma Assay (MLA): Cells are exposed to varying concentrations of Ginkgo

biloba extract or its isolated components (e.g., quercetin, kaempferol). The frequency of

mutations at the thymidine kinase (TK) locus is measured.

Comet Assay: This assay is used to detect DNA strand breaks. Cells are treated with the test

substance, embedded in agarose on a microscope slide, lysed, and subjected to

electrophoresis. The extent of DNA migration ("comet tail") is proportional to the amount of

DNA damage.

Western Blot Analysis: To investigate the mechanism of genotoxicity, the expression and

phosphorylation status of key proteins in the DNA damage signaling pathway (e.g., γ-H2AX,

Chk1, Chk2) are assessed.
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Panax ginseng: In Vitro Pro-inflammatory Effect
Assessment
Objective: To investigate the potential pro-inflammatory effects of Panax ginseng extracts at

high concentrations.[26]

Cell Line: RAW 264.7 macrophage cells.

Methods:

Cell Culture and Treatment: Macrophage cells are cultured and then treated with different

fractions of Panax ginseng extract.

Cytokine Expression Analysis (qRT-PCR): The mRNA expression levels of pro-inflammatory

cytokines such as TNF-α, IL-1β, and IL-6, as well as enzymes like iNOS and COX-2, are

quantified using quantitative real-time polymerase chain reaction.

Protein Expression Analysis (Western Blot): The protein levels of key signaling molecules in

the NF-κB pathway (e.g., phosphorylated p65, IκBα) and MAPK pathway are measured to

determine the activation of these inflammatory signaling cascades.

Nitric Oxide (NO) Production Assay: The concentration of nitrite (a stable metabolite of NO)

in the cell culture medium is measured as an indicator of iNOS activity and inflammation.

Signaling Pathways and Experimental Workflows
Ginkgo biloba Induced Genotoxicity Pathway
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Caption:Ginkgo biloba extract can induce genotoxicity via oxidative stress and activation of

DNA damage pathways.

High-Dose Panax ginseng Pro-inflammatory Pathway
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High-Dose Panax ginseng
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Caption: High doses of certain Panax ginseng fractions can induce a pro-inflammatory

response via the NF-κB pathway.

Experimental Workflow for In Vitro Safety Assessment
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Caption: A generalized workflow for the in vitro safety assessment of geriatric supplements.

Conclusion
The safety profile of any geriatric supplement must be carefully considered, particularly in the

context of polypharmacy and age-related physiological changes.

Kavaform, based on limited preclinical data, suggests a potential for liver enzyme elevation

at high doses, a concern that aligns with the known hepatotoxicity risk associated with its

kava component. Its other component, magnesium orotate, carries a warning from the

European Food Safety Authority regarding the potential tumor-promoting effects of high-dose

orotic acid.
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Ginkgo biloba is widely used and generally considered safe in the short term, but its potential

to increase bleeding risk is a significant concern for elderly patients on anticoagulant or

antiplatelet therapy. The findings of genotoxicity and carcinogenicity in animal studies

warrant further investigation.

Coenzyme Q10 exhibits a favorable safety profile with only mild, transient side effects

reported even at high doses. Its potential interaction with warfarin is a key consideration.

Panax ginseng is also generally safe for short-term use, but potential drug interactions and

dose-dependent pro-inflammatory effects necessitate caution.

For drug development professionals, this comparative overview underscores the importance of

rigorous, long-term safety studies for herbal and supplement-based products intended for the

geriatric population. Further research is needed to fully elucidate the molecular mechanisms of

adverse effects and to establish clear dose-response relationships for both efficacy and toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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